Cas no 2567503-69-7 (3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid)

• Product Name: 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid
• CAS No: 2567503-69-7
• MF: C₂₁H₂₀F₃NO₄
• MW: 407.383016586304
• CID: 6485705
• PubChem ID: 165883087
• Update Time: 2025-10-30

3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid
• 2567503-69-7
• EN300-7547260

• Inchi： 1S/C21H20F3NO4/c1-20(10-18(26)27,21(22,23)24)12-25-19(28)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： ZFFQIAXXXJIYCB-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 407.13444261g/mol
• Monoisotopic Mass: 407.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid

3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid: A Comprehensive Overview

The compound with CAS number 2567503-69-7, known as 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a trifluoromethyl substituent. The presence of these groups imparts unique chemical properties, making it a valuable compound in fields such as pharmaceuticals, materials science, and advanced chemical synthesis.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its role in this compound suggests that it may be utilized in similar contexts, where precise control over amino acid reactivity is essential. The trifluoromethyl group (-CF3) adds to the molecule's stability and lipophilicity, which are desirable traits in drug design and delivery systems. Recent studies have highlighted the importance of trifluoromethylated compounds in enhancing the pharmacokinetic profiles of drugs, making this compound a promising candidate for further exploration.

From a structural perspective, the molecule's backbone consists of a butanoic acid moiety with specific substitutions. The methyl group at the third carbon position (-CH(CH3)) introduces steric hindrance, which can influence the molecule's conformation and reactivity. This steric effect is particularly relevant in enzymatic reactions or when the compound is incorporated into larger molecular frameworks. The combination of these structural elements creates a versatile platform for chemical modification and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving fluorination and Fmoc protection strategies. Researchers have employed novel catalysts and reaction conditions to optimize yields and purity levels. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the incorporation of the trifluoromethyl group into the molecule's structure. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, its Fmoc group makes it an ideal candidate for peptide synthesis and modification. The trifluoromethyl group further enhances its bioavailability and stability in vivo, which are critical factors for drug development. Additionally, its unique structure suggests applications in materials science, particularly in the design of advanced polymers or surfactants with tailored properties.

Recent studies have also explored the use of this compound as an intermediate in the synthesis of more complex molecules. For example, researchers have utilized it as a building block for constructing bioactive compounds with potential anti-cancer or anti-inflammatory properties. The ability to modify its structure further underscores its versatility as a starting material for diverse chemical transformations.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into its molecular composition and functional groups, ensuring that it meets stringent quality control standards required for both research and industrial applications.

In conclusion, 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4,4-trifluoro-3-methylbutanoic acid (CAS 2567503-69-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure combines functional groups that offer both chemical reactivity and stability, making it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to evolve, this compound is poised to play an increasingly important role in driving innovation across multiple disciplines.